Cas no 2648965-88-0 ([4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride)

• Product Name: [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride
• CAS No: 2648965-88-0
• MF: C₉H₁₄F₄O₂S
• MW: 262.264875888824
• CID: 5986123
• PubChem ID: 165899795
• Update Time: 2025-07-22

[4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648965-88-0
• [4-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonyl fluoride
• EN300-27719129
• [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride

• Inchi： 1S/C9H14F4O2S/c10-9(11,12)5-7-1-3-8(4-2-7)6-16(13,14)15/h7-8H,1-6H2
• InChI Key： FODXOSPVUGYWQL-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC(F)(F)F)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 262.06506351g/mol
• Monoisotopic Mass: 262.06506351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride

Research Briefing on [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl Fluoride (CAS: 2648965-88-0)

In recent years, the compound [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride (CAS: 2648965-88-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its unique reactivity and potential applications in covalent inhibitor design, proteomics, and drug discovery. The trifluoroethyl group and the sulfonyl fluoride moiety confer distinctive electrophilic properties, making it a valuable tool for targeting nucleophilic residues in proteins, such as serine, threonine, and tyrosine.

Recent studies have explored the utility of [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride as a covalent warhead in the development of enzyme inhibitors. Its ability to form stable covalent adducts with active-site residues has been leveraged in the design of inhibitors for serine hydrolases and other hydrolytic enzymes. Notably, the compound's stability under physiological conditions and its selectivity profile have been key areas of investigation, with promising results reported in preclinical models.

One of the most significant advancements involves the application of this compound in activity-based protein profiling (ABPP). Researchers have utilized [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride as a probe to identify and characterize active enzymes in complex biological systems. This approach has provided insights into enzyme function and dynamics, particularly in the context of disease states such as cancer and neurodegenerative disorders. The compound's compatibility with mass spectrometry-based proteomics has further enhanced its utility in large-scale studies.

In addition to its role in ABPP, [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride has been investigated for its potential in targeted covalent inhibitor design. Recent publications highlight its incorporation into small-molecule inhibitors targeting kinases and other therapeutically relevant proteins. The trifluoroethyl group has been shown to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for drug development.

Despite these advancements, challenges remain in optimizing the selectivity and reactivity of [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride-based probes and inhibitors. Ongoing research aims to address these limitations through structural modifications and the development of complementary analytical techniques. For instance, computational modeling and high-throughput screening are being employed to refine the design of covalent inhibitors incorporating this scaffold.

In conclusion, [4-(2,2,2-Trifluoroethyl)cyclohexyl]methanesulfonyl fluoride (CAS: 2648965-88-0) represents a versatile and promising tool in chemical biology and drug discovery. Its applications in ABPP, covalent inhibitor design, and proteomics underscore its potential to advance our understanding of enzyme function and facilitate the development of novel therapeutics. Future research will likely focus on expanding its utility and addressing current limitations, paving the way for broader adoption in both academic and industrial settings.